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Compound of Interest

Compound Name: (2R)-Flavanomarein

Cat. No.: B3029171 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

environmentally responsible disposal of chemical compounds is a critical aspect of laboratory

operations. This guide provides detailed procedures for the proper disposal of (2R)-
Flavanomarein, a flavonoid compound. While specific safety data sheets for (2R)-
Flavanomarein do not classify it as a hazardous substance, it is imperative to follow standard

laboratory chemical waste disposal protocols to minimize environmental impact and ensure

workplace safety.

Chemical and Physical Properties
A summary of the key chemical and physical properties of (2R)-Flavanomarein is provided in

the table below. Understanding these properties is essential for safe handling and disposal.
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Property Value Reference

CAS Number 577-38-8 [1][2][3][4][5]

Molecular Formula C21H22O11 [2][5]

Molecular Weight 450.39 g/mol [2][3]

Melting Point 237-243 °C

Solubility
Soluble in DMSO, Pyridine,

Methanol, Ethanol.[3][6]

Storage
2-8°C or -20°C, protected from

light.[3][5]

Disposal Procedures
The following step-by-step guide outlines the recommended disposal procedures for (2R)-
Flavanomarein. These procedures are based on general best practices for laboratory

chemical waste disposal and should be adapted to comply with local, state, and federal

regulations.

Step 1: Personal Protective Equipment (PPE)

Before handling (2R)-Flavanomarein for disposal, ensure you are wearing appropriate

personal protective equipment.

Lab Coat: To protect from spills.

Safety Goggles: To protect eyes from dust or splashes.

Gloves: Chemical-resistant gloves to prevent skin contact.

Step 2: Waste Segregation

Proper segregation of chemical waste is crucial to prevent accidental reactions and to ensure

correct disposal.

Solid Waste:
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Place pure (2R)-Flavanomarein powder or any solid materials contaminated with it (e.g.,

weighing paper, contaminated gloves) into a clearly labeled, sealed container designated

for non-hazardous solid chemical waste.

The container should be made of a compatible material.

Liquid Waste:

Solutions of (2R)-Flavanomarein in organic solvents (e.g., DMSO, ethanol, methanol)

should be collected in a designated container for flammable or organic solvent waste. Do

not mix with aqueous or halogenated waste streams.

Aqueous solutions containing (2R)-Flavanomarein should be collected in a designated

container for aqueous chemical waste.

Containers for liquid waste must have tightly fitting caps and be kept closed except when

adding waste.[7]

Step 3: Labeling

All waste containers must be accurately and clearly labeled.

The label should include:

The words "Hazardous Waste" or "Chemical Waste" as required by your institution.

The full chemical name: "(2R)-Flavanomarein".

The solvent(s) and their approximate concentrations if it is a liquid waste.

The date the waste was first added to the container.

The name of the principal investigator or laboratory group.

Step 4: Storage of Waste

Store waste containers in a designated, well-ventilated, and secure area away from general

laboratory traffic.
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Ensure containers are stored in secondary containment to prevent spills.

Do not overfill containers; leave adequate headspace for expansion.[7]

Step 5: Disposal Request

Once the waste container is full or ready for disposal, follow your institution's procedures for

chemical waste pickup. This typically involves contacting your institution's Environmental

Health and Safety (EHS) office.

Important Considerations:

Do Not Dispose Down the Drain: Although there is no specific data indicating high aquatic

toxicity, as a general rule, chemical waste should not be disposed of down the sanitary

sewer.[8][9]

Do Not Dispose in Regular Trash: Solid chemical waste should not be disposed of in the

regular trash.

Consult Institutional Guidelines: Always adhere to your specific institution's chemical waste

disposal guidelines, as they are designed to comply with local regulations.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of (2R)-
Flavanomarein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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